Cas no 866811-51-0 (3-(4-chlorobenzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(4-chlorobenzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866811-51-0
• MF: C₂₂H₁₆ClN₅O₂S
• MW: 449.912741661072
• CID: 6410966
• PubChem ID: 2137383
• Update Time: 2025-07-01

3-(4-chlorobenzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• 3-(4-chlorophenyl)sulfonyl-N-(3-methylphenyl)triazolo[1,5-a]quinazolin-5-amine
• AKOS001864656
• 3-((4-chlorophenyl)sulfonyl)-N-(m-tolyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 866811-51-0
• 3-[(4-chlorophenyl)sulfonyl]-N-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• F1605-0224
• 3-(4-CHLOROBENZENESULFONYL)-N-(3-METHYLPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE

• Inchi： 1S/C22H16ClN5O2S/c1-14-5-4-6-16(13-14)24-20-18-7-2-3-8-19(18)28-21(25-20)22(26-27-28)31(29,30)17-11-9-15(23)10-12-17/h2-13H,1H3,(H,24,25)
• InChI Key： SZUQLPBNALMUOE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1=C2N=C(C3C=CC=CC=3N2N=N1)NC1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 449.0713236g/mol
• Monoisotopic Mass: 449.0713236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-(4-chlorobenzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Research Briefing on 3-(4-chlorobenzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS: 866811-51-0)

The compound 3-(4-chlorobenzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS: 866811-51-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various cancers and inflammatory diseases. The unique triazoloquinazoline scaffold of this molecule contributes to its high binding affinity and selectivity, making it a promising candidate for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth and reducing inflammatory markers. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized through structural modifications. These findings suggest that 3-(4-chlorobenzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine could serve as a lead compound for developing novel therapeutics.

Future research directions include exploring its potential in combination therapies and investigating its safety profile in preclinical models. The compound's versatility and robust activity underscore its importance in advancing precision medicine and targeted therapy approaches.